Cas no 1001026-55-6 ((2-Fluoro-5-methylphenyl)methanesulfonamide)

(2-Fluoro-5-methylphenyl)methanesulfonamide is a sulfonamide derivative featuring a fluorine substituent and a methyl group on the phenyl ring, enhancing its reactivity and selectivity in synthetic applications. The compound’s structural features make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. Its sulfonamide moiety offers potential for hydrogen bonding and interactions with biological targets, while the fluorine atom can improve metabolic stability and lipophilicity. The methyl group further modulates electronic and steric properties, allowing for tailored reactivity. This compound is suited for use in medicinal chemistry and material science, where precise functionalization is critical.
(2-Fluoro-5-methylphenyl)methanesulfonamide structure
1001026-55-6 structure
Product Name:(2-Fluoro-5-methylphenyl)methanesulfonamide
CAS No:1001026-55-6
MF:C8H10FNO2S
MW:203.233904361725
MDL:MFCD26064716
CID:4672489
PubChem ID:68707737
Update Time:2025-10-31

(2-Fluoro-5-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (2-fluoro-5-methylphenyl)methanesulfonamide
    • JBWVQHBPJCGFMA-UHFFFAOYSA-N
    • 1-(2-fluoro-5-methylphenyl)methanesulfonamide
    • (2-Fluoro-5-methylphenyl)methanesulfonamide
    • MDL: MFCD26064716
    • Inchi: 1S/C8H10FNO2S/c1-6-2-3-8(9)7(4-6)5-13(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
    • InChI Key: JBWVQHBPJCGFMA-UHFFFAOYSA-N
    • SMILES: S(CC1C(=CC=C(C)C=1)F)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Topological Polar Surface Area: 68.5

(2-Fluoro-5-methylphenyl)methanesulfonamide Pricemore >>

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